Cas no 1806693-95-7 (3-(3-Chloro-2-oxopropyl)-5-ethylmandelic acid)

3-(3-Chloro-2-oxopropyl)-5-ethylmandelic acid is a specialized organic compound featuring a mandelic acid backbone substituted with a 3-chloro-2-oxopropyl group at the 3-position and an ethyl group at the 5-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The presence of both chloro and keto functionalities enhances its utility in nucleophilic substitution and condensation reactions, while the ethyl group contributes to steric and electronic modulation. Its high purity and well-defined stereochemistry ensure consistent performance in complex synthetic pathways, particularly in the development of bioactive molecules. The compound's stability under controlled conditions further supports its use in research and industrial applications.

3-(3-Chloro-2-oxopropyl)-5-ethylmandelic acid structure

1806693-95-7 structure

Product Name:3-(3-Chloro-2-oxopropyl)-5-ethylmandelic acid

CAS No:1806693-95-7

MF:C₁₃H₁₅ClO₄

MW:270.708803415298

CID:4940922

Update Time:2025-07-02

3-(3-Chloro-2-oxopropyl)-5-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3-Chloro-2-oxopropyl)-5-ethylmandelic acid
- Inchi： 1S/C13H15ClO4/c1-2-8-3-9(6-11(15)7-14)5-10(4-8)12(16)13(17)18/h3-5,12,16H,2,6-7H2,1H3,(H,17,18)
- InChI Key： OGPMQQZZZXKHRG-UHFFFAOYSA-N
- SMILES： ClCC(CC1=CC(C(C(=O)O)O)=CC(CC)=C1)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 305
XLogP3: 1.9
Topological Polar Surface Area: 74.6

3-(3-Chloro-2-oxopropyl)-5-ethylmandelic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015025931-1g	3-(3-Chloro-2-oxopropyl)-5-ethylmandelic acid	1806693-95-7	97%	1g	1,564.50 USD	2021-06-18

3-(3-Chloro-2-oxopropyl)-5-ethylmandelic acid Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
5. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331

Additional information on 3-(3-Chloro-2-oxopropyl)-5-ethylmandelic acid

Recent Advances in the Study of 3-(3-Chloro-2-oxopropyl)-5-ethylmandelic Acid (CAS: 1806693-95-7)

In recent years, the compound 3-(3-Chloro-2-oxopropyl)-5-ethylmandelic acid (CAS: 1806693-95-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview of its current status in scientific research.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 3-(3-Chloro-2-oxopropyl)-5-ethylmandelic acid. Researchers have employed advanced analytical techniques, including NMR spectroscopy and mass spectrometry, to characterize its molecular structure and stability. These studies have revealed that the compound exhibits notable reactivity, making it a candidate for further exploration in drug development.

One of the key areas of investigation has been the compound's potential as an intermediate in the synthesis of bioactive molecules. Recent publications highlight its role in the development of novel enzyme inhibitors, particularly those targeting metabolic pathways involved in inflammatory and neoplastic diseases. The chloro and oxopropyl functional groups are believed to contribute to its binding affinity with specific enzyme active sites, as demonstrated in in vitro assays.

In addition to its synthetic utility, 3-(3-Chloro-2-oxopropyl)-5-ethylmandelic acid has been studied for its direct biological effects. Preliminary in vivo studies suggest that the compound may modulate oxidative stress pathways, offering neuroprotective benefits in models of neurodegenerative disorders. However, further research is needed to validate these findings and assess the compound's safety profile.

The compound's physicochemical properties, such as solubility and partition coefficient, have also been a subject of recent research. These studies aim to optimize its formulation for potential therapeutic use. Computational modeling has been employed to predict its pharmacokinetic behavior, providing insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics.

Despite these advancements, challenges remain in the development of 3-(3-Chloro-2-oxopropyl)-5-ethylmandelic acid as a therapeutic agent. Issues such as metabolic stability and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are expected to drive progress in this area.

In conclusion, 3-(3-Chloro-2-oxopropyl)-5-ethylmandelic acid represents a promising candidate in chemical biology and pharmaceutical research. Its unique structural attributes and biological activities warrant further investigation to unlock its full therapeutic potential. Future studies should focus on refining its pharmacological profile and exploring its applications in targeted drug delivery systems.